Cas no 1515398-10-3 (3-(1-ethyl-1H-pyrazol-5-yl)butan-1-amine)
3-(1-ethyl-1H-pyrazol-5-yl)butan-1-amine Chemical and Physical Properties
Names and Identifiers
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- AKOS019583114
- 1515398-10-3
- EN300-1854095
- 3-(1-ethyl-1H-pyrazol-5-yl)butan-1-amine
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- MDL: MFCD24026236
- Inchi: 1S/C9H17N3/c1-3-12-9(5-7-11-12)8(2)4-6-10/h5,7-8H,3-4,6,10H2,1-2H3
- InChI Key: RRXWDFCKRDQRGX-UHFFFAOYSA-N
- SMILES: N1(CC)C(=CC=N1)C(C)CCN
Computed Properties
- Exact Mass: 167.142247555g/mol
- Monoisotopic Mass: 167.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 43.8Ų
3-(1-ethyl-1H-pyrazol-5-yl)butan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1854095-0.05g |
3-(1-ethyl-1H-pyrazol-5-yl)butan-1-amine |
1515398-10-3 | 0.05g |
$768.0 | 2023-08-31 | ||
| Enamine | EN300-1854095-0.1g |
3-(1-ethyl-1H-pyrazol-5-yl)butan-1-amine |
1515398-10-3 | 0.1g |
$804.0 | 2023-08-31 | ||
| Enamine | EN300-1854095-0.25g |
3-(1-ethyl-1H-pyrazol-5-yl)butan-1-amine |
1515398-10-3 | 0.25g |
$840.0 | 2023-08-31 | ||
| Enamine | EN300-1854095-0.5g |
3-(1-ethyl-1H-pyrazol-5-yl)butan-1-amine |
1515398-10-3 | 0.5g |
$877.0 | 2023-08-31 | ||
| Enamine | EN300-1854095-1.0g |
3-(1-ethyl-1H-pyrazol-5-yl)butan-1-amine |
1515398-10-3 | 1g |
$1442.0 | 2023-06-03 | ||
| Enamine | EN300-1854095-2.5g |
3-(1-ethyl-1H-pyrazol-5-yl)butan-1-amine |
1515398-10-3 | 2.5g |
$1791.0 | 2023-08-31 | ||
| Enamine | EN300-1854095-5.0g |
3-(1-ethyl-1H-pyrazol-5-yl)butan-1-amine |
1515398-10-3 | 5g |
$4184.0 | 2023-06-03 | ||
| Enamine | EN300-1854095-10.0g |
3-(1-ethyl-1H-pyrazol-5-yl)butan-1-amine |
1515398-10-3 | 10g |
$6205.0 | 2023-06-03 | ||
| Enamine | EN300-1854095-1g |
3-(1-ethyl-1H-pyrazol-5-yl)butan-1-amine |
1515398-10-3 | 1g |
$914.0 | 2023-08-31 | ||
| Enamine | EN300-1854095-5g |
3-(1-ethyl-1H-pyrazol-5-yl)butan-1-amine |
1515398-10-3 | 5g |
$2650.0 | 2023-08-31 |
3-(1-ethyl-1H-pyrazol-5-yl)butan-1-amine Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-(1-ethyl-1H-pyrazol-5-yl)butan-1-amine
3-(1-Ethyl-1H-pyrazol-5-yl)butan-1-amine (CAS No. 1515398-10-3): A Comprehensive Overview
3-(1-Ethyl-1H-pyrazol-5-yl)butan-1-amine (CAS No. 1515398-10-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique pyrazole and amine functional groups, offers a versatile scaffold for researchers exploring novel applications. Its molecular structure, which includes a 1-ethyl-1H-pyrazol-5-yl moiety linked to a butan-1-amine chain, provides a balance of hydrophobicity and reactivity, making it a valuable intermediate in synthetic chemistry.
The CAS No. 1515398-10-3 is often searched in academic and industrial databases due to its potential role in drug discovery and development. Recent trends indicate a growing interest in pyrazole derivatives, particularly in the context of targeted therapies and small molecule inhibitors. For instance, 3-(1-Ethyl-1H-pyrazol-5-yl)butan-1-amine has been studied for its potential interactions with biological targets, such as enzymes and receptors, which are critical in addressing conditions like inflammation and metabolic disorders. This aligns with the broader demand for precision medicine and personalized therapeutics.
In the agrochemical sector, 3-(1-Ethyl-1H-pyrazol-5-yl)butan-1-amine is explored for its potential as a crop protection agent. The pyrazole core is known for its bioactivity, and modifications to its structure can yield compounds with herbicidal, fungicidal, or insecticidal properties. As sustainability becomes a key focus in agriculture, researchers are investigating eco-friendly alternatives, and this compound’s modular design allows for optimization to meet such demands. Searches for green chemistry solutions and low-toxicity agrochemicals often highlight the relevance of such molecules.
From a material science perspective, CAS No. 1515398-10-3 is part of a broader class of heterocyclic amines used in the synthesis of advanced polymers and coatings. Its ability to act as a building block for functional materials is of particular interest in industries seeking to enhance durability, conductivity, or biocompatibility. Keywords like smart materials and high-performance polymers frequently appear in searches related to this compound, reflecting its cross-disciplinary appeal.
The synthesis and characterization of 3-(1-Ethyl-1H-pyrazol-5-yl)butan-1-amine involve advanced techniques such as NMR spectroscopy, mass spectrometry, and chromatography. These methods ensure purity and confirm structural integrity, which are critical for applications in sensitive fields like pharmaceuticals. Online queries often include terms like synthetic routes and analytical validation, underscoring the importance of rigorous quality control in its production.
In summary, 3-(1-Ethyl-1H-pyrazol-5-yl)butan-1-amine (CAS No. 1515398-10-3) is a multifaceted compound with applications spanning drug development, agrochemical innovation, and material engineering. Its relevance to current trends like sustainable chemistry and targeted drug design ensures its continued prominence in scientific research. As interest grows in tailored molecular solutions, this compound exemplifies the potential of heterocyclic chemistry to address modern challenges.
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